Cas no 264209-20-3 (5-(methoxymethyl)-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 5-(methoxymethyl)-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 264209-20-3
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• MDL: MFCD02257672
• CID: 247648
• PubChem ID: 5119603
• Update Time: 2025-06-07

5-(methoxymethyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-5-(methoxymethyl)-
• 3H-Pyrazol-3-one, 2,4-dihydro-5-(methoxymethyl)- (9CI)
• 3-(methoxymethyl)-1,4-dihydropyrazol-5-one
• MFCD02257672
• EN300-719617
• Z50146003
• CS-0258982
• 3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one
• 3-(methoxymethyl)-1H-pyrazol-5(4H)-one
• 264209-20-3
• 5-(methoxymethyl)-2,4-dihydro-3H-pyrazol-3-one
• SCHEMBL5570407
• AKOS002657948

• MDL： MFCD02257672
• Inchi： 1S/C5H8N2O2/c1-9-3-4-2-5(8)7-6-4/h2-3H2,1H3,(H,7,8)
• InChI Key： AKVFWXLMAORXGT-UHFFFAOYSA-N
• SMILES： O(C)CC1CC(NN=1)=O

Computed Properties

• Exact Mass: 128.05864
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.69